Cas no 1511147-75-3 (3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid
• CAS No: 1511147-75-3
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6501071
• PubChem ID: 83701629
• Update Time: 2025-05-19

3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1854109
• 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid
• 1511147-75-3

• Inchi： 1S/C10H10N2O3/c13-9(4-10(14)15)6-1-2-7-8(3-6)12-5-11-7/h1-3,5,9,13H,4H2,(H,11,12)(H,14,15)
• InChI Key： AFQPGSSZFOYIMG-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid

3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic Acid: A Comprehensive Overview

3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid (CAS No. 1511147-75-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a detailed overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid is a derivative of benzodiazepine, a class of compounds known for their diverse biological activities. The molecule consists of a benzodiazepine ring system attached to a hydroxypropanoic acid moiety. The presence of the hydroxyl group imparts additional reactivity and solubility properties to the compound. The molecular formula of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid is C₁₂H₁₂N₂O₃, and its molecular weight is approximately 228.24 g/mol.

The compound exhibits good stability under standard laboratory conditions but may require careful handling to avoid degradation in certain environments. Its solubility in water is moderate, and it can be dissolved in organic solvents such as methanol and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid has been reported using various methodologies. One common approach involves the reaction of 5-amino-1H-benzodiazepine with an appropriate aldehyde or ketone followed by oxidation to form the carboxylic acid. Another method involves the condensation of 5-amino-1H-benzodiazepine with glyoxylic acid or its derivatives. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

Biological Activities

3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid has shown promising biological activities in several preclinical studies. One of its key properties is its ability to modulate GABA receptors, which are important targets for the treatment of anxiety disorders, epilepsy, and sleep disorders. Recent studies have also explored its potential as an anticonvulsant agent, with preliminary results indicating significant efficacy in animal models.

In addition to its central nervous system (CNS) effects, 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid has demonstrated anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid is currently being evaluated in various clinical trials. Early-phase trials have focused on assessing its safety and pharmacokinetic profile in healthy volunteers. Preliminary data indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

Ongoing phase II trials are investigating the efficacy of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid in patients with anxiety disorders and epilepsy. These trials aim to determine optimal dosing regimens and evaluate long-term safety and effectiveness. Preliminary results from these trials are promising, with several patients showing significant improvements in symptom control.

Mechanism of Action

The mechanism of action of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid involves multiple pathways. Its primary mode of action is through the modulation of GABA receptors, which are responsible for inhibitory neurotransmission in the CNS. By enhancing GABAergic signaling, the compound can reduce neuronal excitability and produce anxiolytic effects.

In addition to its GABAergic effects, 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid has been shown to interact with other neurotransmitter systems. For example, it can modulate serotonin receptors, which play a crucial role in mood regulation and sleep-wake cycles. This multifaceted mechanism of action may contribute to its broad therapeutic potential.

Potential Applications

The diverse biological activities of 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid make it a promising candidate for several therapeutic applications:

• Anxiety Disorders: The compound's anxiolytic properties make it a potential treatment for generalized anxiety disorder (GAD), social anxiety disorder (SAD), and other anxiety-related conditions.
• Epilepsy: Its anticonvulsant effects suggest that it could be used as an adjunct therapy for managing seizures in patients with epilepsy.
• Inflammatory Diseases: The anti-inflammatory properties of the compound may be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).
• Sleep Disorders: By modulating GABA receptors and serotonin pathways, the compound may help improve sleep quality and duration in patients with insomnia.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid holds great promise for advancing our understanding of its therapeutic potential. Future studies will likely focus on optimizing dosing regimens, exploring combination therapies with other drugs, and investigating long-term safety profiles.

In conclusion, 3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoic acid (CAS No. 1511477477) is a versatile compound with a wide range of biological activities. Its unique chemical structure and multifaceted mechanism of action make it a valuable candidate for further development in various therapeutic areas. As research continues to uncover new insights into its properties and applications, this compound may play a significant role in improving patient outcomes in multiple clinical settings.